Cas no 1797599-90-6 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 1797599-90-6
• MF: C₂₀H₁₅NO₅S
• MW: 381.401804208755
• CID: 5372006
• Update Time: 2025-06-07

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(furan-2-carbonyl)thiophen-2-yl]methyl]-7-methoxy-1-benzofuran-2-carboxamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H15NO5S/c1-24-15-5-2-4-12-10-16(26-19(12)15)20(23)21-11-13-7-8-17(27-13)18(22)14-6-3-9-25-14/h2-10H,11H2,1H3,(H,21,23)
• InChI Key： OQIVGHZRZJNGPF-UHFFFAOYSA-N
• SMILES： O1C2=C(OC)C=CC=C2C=C1C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)=O

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-7-methoxy-1-benzofuran-2-carboxamide

Introduction to N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 1797599-90-6)

N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-7-methoxy-1-benzofuran-2-carboxamide} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1797599-90-6, represents a convergence of advanced structural motifs that make it a promising candidate for further exploration in drug discovery and development. The molecular architecture of this compound incorporates key pharmacophoric elements that are increasingly recognized for their potential in modulating biological pathways relevant to human health and disease.

The structural framework of N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-7-methoxy-1-benzofuran-2-carboxamide is characterized by the presence of multiple heterocyclic rings, including furan and thiophene derivatives. These heterocycles are well-documented for their ability to interact with biological targets in a manner that can lead to therapeutic effects. Specifically, the furan-2-carbonyl moiety and the thiophen-2-yl group contribute to the compound's overall chemical diversity and functional potential. The methoxy substituent at the 7-position of the benzofuran ring further enhances its pharmacological profile by influencing both solubility and metabolic stability.

In recent years, there has been a surge in research focused on developing novel compounds that leverage the unique properties of heterocyclic systems. The benzofuran scaffold, in particular, has been extensively studied for its role in various pharmacological applications. This includes its use as a precursor or intermediate in the synthesis of bioactive molecules that target neurological disorders, inflammatory conditions, and even certain types of cancer. The incorporation of the furan-2-carbonyl and thiophen-2-yl groups into N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-7-methoxy-1-benzofuran-2-carboxamide suggests that it may exhibit properties similar to those observed with other benzofuran derivatives.

The potential biological activity of N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-7-methoxy-1-benzofuran-2-carboxamide is further supported by its structural similarity to known active pharmaceutical ingredients (APIs). For instance, compounds containing the benzofuran moiety have been reported to interact with enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in the inflammatory response. Additionally, some benzofuran derivatives have demonstrated efficacy in inhibiting kinases and other enzymes involved in cell signaling pathways relevant to cancer progression.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction between small molecules like N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-7-methoxy-1-benzofuran-2-carboxamide and biological targets with unprecedented accuracy. These tools have been instrumental in identifying novel drug candidates by virtual screening of large compound libraries. In this context, N-{[5-(furan-2-carbonyl)thiophen-2-y... Strong>